Cas no 421577-89-1 (2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 421577-89-1
• MF: C₁₉H₁₇BrN₂O₂S₂
• MW: 449.384481191635
• CID: 5981359
• PubChem ID: 1341838
• Update Time: 2025-10-29

2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• 3-allyl-2-((2-(4-bromophenyl)-2-oxoethyl)thio)-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one
• Thieno[2,3-d]pyrimidin-4(3H)-one, 2-[[2-(4-bromophenyl)-2-oxoethyl]thio]-6-ethyl-3-(2-propen-1-yl)-
• 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• SR-01000490547
• SR-01000490547-1
• AKOS001020449
• Z21503826
• 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-6-ethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• 421577-89-1
• F1043-0034

• Inchi： 1S/C19H17BrN2O2S2/c1-3-9-22-18(24)15-10-14(4-2)26-17(15)21-19(22)25-11-16(23)12-5-7-13(20)8-6-12/h3,5-8,10H,1,4,9,11H2,2H3
• InChI Key： DMJAULPCCQGKCR-UHFFFAOYSA-N
• SMILES： C1(SCC(C2=CC=C(Br)C=C2)=O)N(CC=C)C(=O)C2C=C(CC)SC=2N=1

Computed Properties

• Exact Mass: 447.99148g/mol
• Monoisotopic Mass: 447.99148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 600.6±65.0 °C(Predicted)
• pka: -2.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Analysis of 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 421577-89-1)

The compound 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 421577-89-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique structural features, including a thieno[2,3-d]pyrimidin-4-one core and a 4-bromophenyl substituent, make it a valuable intermediate for pharmaceutical research and development. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

One of the most intriguing aspects of this compound is its sulfanyl linkage, which enhances its reactivity and binding affinity. The presence of a prop-2-en-1-yl group further adds to its versatility, allowing for functionalization via click chemistry or other coupling reactions. This adaptability has made it a subject of interest in the development of novel therapeutics, especially in oncology and inflammation-related research. Recent studies have highlighted its potential as a scaffold for designing kinase inhibitors, a hot topic in precision medicine.

In the context of current trends, the demand for heterocyclic compounds like CAS No. 421577-89-1 is rising due to their role in addressing unmet medical needs. For instance, the compound's thienopyrimidine moiety is structurally similar to purine bases, making it a candidate for antiviral and anticancer applications. This aligns with the growing public interest in "next-generation drug discovery" and "targeted therapy," as evidenced by frequent searches on platforms like Google and PubMed. Its bromophenyl group also contributes to its lipophilicity, a critical factor in optimizing drug bioavailability—a key concern for pharmaceutical scientists.

From a synthetic perspective, the compound's 2-oxoethylsulfanyl segment offers opportunities for further derivatization, which is highly relevant in fragment-based drug design. This approach is gaining traction in AI-driven drug discovery, where computational tools predict optimal molecular modifications. Such innovations resonate with the broader scientific community's focus on "AI in chemistry" and "accelerated drug development," topics frequently searched in academic and industrial circles. Moreover, the compound's stability under various conditions makes it a reliable candidate for high-throughput screening.

Environmental and safety considerations are also paramount in modern chemistry. While CAS No. 421577-89-1 is not classified as hazardous, its bromine component necessitates careful handling to minimize ecological impact. This aligns with the increasing emphasis on "green chemistry" and "sustainable synthesis," which are trending topics among researchers and policymakers. The compound's potential for scalable production further underscores its relevance in industrial applications, where efficiency and environmental responsibility are prioritized.

In summary, 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-6-ethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one represents a multifaceted tool for advancing pharmaceutical science. Its structural complexity, combined with its applicability in cutting-edge research areas, positions it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule is likely to remain at the forefront of discussions in drug discovery and molecular innovation.